Cas no 1379035-16-1 (6-Methoxy-5-methylpicolinonitrile)

6-Methoxy-5-methylpicolinonitrile is a heterocyclic organic compound featuring a pyridine core substituted with methoxy, methyl, and nitrile functional groups. Its molecular structure (C8H8N2O) offers versatility as an intermediate in pharmaceutical and agrochemical synthesis. The methoxy and nitrile groups enhance reactivity, facilitating further functionalization, while the methyl group contributes to steric and electronic modulation. This compound is particularly valued for its role in constructing complex molecules, including bioactive agents, due to its balanced solubility and stability under various reaction conditions. Its high purity and well-defined structure make it suitable for precision applications in medicinal chemistry and material science research.

6-Methoxy-5-methylpicolinonitrile structure

1379035-16-1 structure

Product Name:6-Methoxy-5-methylpicolinonitrile

CAS No:1379035-16-1

MF:C₈H₈N₂O

MW:148.16192150116

CID:4802599

Update Time:2025-08-05

6-Methoxy-5-methylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

- 6-Methoxy-5-methylpicolinonitrile
- Inchi： 1S/C8H8N2O/c1-6-3-4-7(5-9)10-8(6)11-2/h3-4H,1-2H3
- InChI Key： HAPUYHGXAYBSDG-UHFFFAOYSA-N
- SMILES： O(C)C1C(C)=CC=C(C#N)N=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 172
XLogP3: 1.6
Topological Polar Surface Area: 45.9

6-Methoxy-5-methylpicolinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029008052-250mg	6-Methoxy-5-methylpicolinonitrile	1379035-16-1	95%	250mg	$960.40	2022-04-02
Alichem	A029008052-500mg	6-Methoxy-5-methylpicolinonitrile	1379035-16-1	95%	500mg	$1,735.55	2022-04-02
Alichem	A029008052-1g	6-Methoxy-5-methylpicolinonitrile	1379035-16-1	95%	1g	$2,750.25	2022-04-02

6-Methoxy-5-methylpicolinonitrile Related Literature

1. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
2. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
5. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849

Additional information on 6-Methoxy-5-methylpicolinonitrile

6-Methoxy-5-methylpicolinonitrile: A Comprehensive Overview

6-Methoxy-5-methylpicolinonitrile, also known by its CAS number 1379035-16-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the latest research findings, structural characteristics, and potential uses of 6-Methoxy-5-methylpicolinonitrile.

The molecular structure of 6-Methoxy-5-methylpicolinonitrile is characterized by a picolinonitrile backbone with substituents at the 5 and 6 positions. The presence of a methoxy group at the 6 position and a methyl group at the 5 position imparts unique electronic and steric properties to the molecule. These features make it an intriguing candidate for studies in coordination chemistry, where such substituents can influence the binding behavior of metal ions.

Recent studies have explored the coordination chemistry of 6-Methoxy-5-methylpicolinonitrile, particularly its ability to act as a ligand in metal complexes. Research has shown that this compound can form stable complexes with transition metals such as copper, zinc, and nickel. The ligand's ability to adopt different coordination modes has been highlighted in several publications, making it a valuable tool in the design of new materials with tailored magnetic or catalytic properties.

In addition to its role in coordination chemistry, 6-Methoxy-5-methylpicolinonitrile has been investigated for its potential in pharmaceutical applications. Its structural similarity to certain bioactive compounds suggests that it could serve as a lead molecule in drug discovery efforts. Recent computational studies have explored its interactions with key biological targets, providing insights into its potential therapeutic applications.

The synthesis of 6-Methoxy-5-methylpicolinonitrile has also been a focus of recent research. Improved synthetic routes have been developed, enabling higher yields and better purity levels. These advancements are crucial for scaling up production, which is essential for exploring large-scale applications in industries such as agrochemicals and electronics.

In conclusion, 6-Methoxy-5-methylpicolinonitrile is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.